4,5-Dihydrobenzo[b]furo[3,4-d]oxepine-1,3-dione

• Molecular Formula: C12H8O4
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 4,5-dihydrofuro[3,4-d][1]benzoxepine-1,3-dione
• InChI: InChI=1S/C12H8O4/c13-11-8-5-6-15-9-4-2-1-3-7(9)10(8)12(14)16-11/h1-4H,5-6H2
• InChI Key: GUHDWFDSRPYWNN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C3=C1C(=O)OC3=O

Description

4,5-Dihydrobenzo[b]furo[3,4-d]oxepine-1,3-dione is a useful research compound. Its molecular formula is C12H8O4 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To potassium tert-butoxide (1.35 g, 12 mmol) in tetrahydrofuran (30 mL) was added diethyl oxalate (2.2 g, 15 mmol) and ethyl 4-phenoxybutanoate (2.08 g, 10 mmol) in tetrahydrofuran (30 mL) at 0° C. dropwise. The mixture was allowed to stir overnight, concentrated, quenched with 1 N HCl(aq), extracted with ethyl acetate, and concentrated. A fraction of this material (308 mg, 1 mmol) was added to concentrated H2SO4 at 0° C. The mixture was stirred for 1.5 hours and was poured onto ice chips. The precipitate was collected to afford the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 8.44 (dd, J=1.5, 8.1 Hz, 1H), 7.48 (t, J=8.1 Hz, 1H), 7.25 (t, J=7.8 Hz, 1H), 7.14 (d, J=8.4 Hz, 1H), 4.28 (t, J=5.1 Hz, 2H), and 3.02 (t, J=5.1 Hz, 2H).